Cas no 1841-50-5 (1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene)

• Product Name: 1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene
• CAS No: 1841-50-5
• MF: C₁₃H₉ClFNO₂
• MW: 265.667465925217
• CID: 3167012
• PubChem ID: 21730335
• Update Time: 2025-04-21

1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Chloro(4-fluorophenyl)methyl)-4-nitrobenzene
• 1841-50-5

• MDL： MFCD22055184
• Inchi： 1S/C13H9ClFNO2/c14-13(9-1-5-11(15)6-2-9)10-3-7-12(8-4-10)16(17)18/h1-8,13H
• InChI Key： MCDIQQOHDRDMQV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)F)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.0305844Da
• Monoisotopic Mass: 265.0305844Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes